Cas no 1806867-58-2 (3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806867-58-2
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4866399
• Update Time: 2025-10-31

3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-2-3-1-4(9)5(6(10)11)12-7(3)13/h1,6H,2H2,(H,12,13)
• InChI Key： NUJZYAHXUXZHQI-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)NC1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine

3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine: A Comprehensive Overview

3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine, also known by its CAS number 1806867-58-2, is a complex organic compound with a pyridine ring as its core structure. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a hydroxyl group at position 2, a bromomethyl group at position 3, a chlorine atom at position 5, and a difluoromethyl group at position 6. These substituents contribute to its distinctive reactivity and selectivity in chemical reactions.

The synthesis of 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by the introduction of the various substituents through carefully designed reactions, such as nucleophilic substitution, electrophilic substitution, and coupling reactions. The presence of multiple halogen atoms (bromine and chlorine) and fluorinated groups makes this compound particularly interesting for researchers studying halogen chemistry and fluorinated compounds.

Recent studies have highlighted the potential of this compound as a building block in the construction of bioactive molecules. For instance, researchers have explored its use in the synthesis of novel antibiotics and antiviral agents. The hydroxyl group at position 2 provides an additional site for functionalization, enabling the creation of derivatives with enhanced biological activity. Furthermore, the bromomethyl group can serve as an electrophilic center for various substitution reactions, making it a versatile intermediate in organic synthesis.

In terms of physical properties, 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine exhibits a high melting point due to the strong intermolecular hydrogen bonding facilitated by the hydroxyl group. Its solubility in polar solvents is also influenced by these functional groups, making it suitable for use in various solvent systems. The compound's stability under different conditions has been extensively studied, with results indicating that it is relatively stable under normal storage conditions but may undergo decomposition under harsh acidic or basic environments.

The application of this compound extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in catalytic processes, particularly in asymmetric catalysis. The presence of multiple halogen atoms allows for the creation of chiral environments that can facilitate enantioselective reactions. Additionally, the fluorinated methyl group contributes to the compound's electronic properties, making it a valuable tool in the design of new catalysts and reaction intermediates.

In conclusion, 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-hydroxypyridine (CAS No: 1806867-58-2) is a multifaceted organic compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable asset in modern organic chemistry research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.